Cas no 2031269-25-5 (3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride)

3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride is a chemically stable, high-purity compound featuring an imidazole-functionalized oxolane core. Its dihydrochloride salt form enhances solubility in aqueous and polar solvents, facilitating applications in pharmaceutical research and organic synthesis. The imidazole moiety offers versatile reactivity, making it a valuable intermediate for heterocyclic compound development. The oxolane ring contributes to structural rigidity, potentially improving binding affinity in bioactive molecules. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its balanced lipophilicity and hydrogen-bonding capabilities. Supplied with rigorous analytical validation, it ensures reproducibility for research applications.
3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride structure
2031269-25-5 structure
Product Name:3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride
CAS No:2031269-25-5
MF:C7H12ClN3O
MW:189.642680168152
CID:4634148
Update Time:2025-06-08

3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-imidazol-2-yl)oxolan-3-amine Dihydrochloride
    • 3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride
    • Inchi: 1S/C7H11N3O.ClH/c8-7(1-4-11-5-7)6-9-2-3-10-6;/h2-3H,1,4-5,8H2,(H,9,10);1H
    • InChI Key: TVMOOEKLRMPLCR-UHFFFAOYSA-N
    • SMILES: NC1(COCC1)C1=NC=CN1.Cl

3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride Security Information

3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I386103-5mg
3-(1H-imidazol-2-yl)oxolan-3-amine Dihydrochloride
2031269-25-5
5mg
$ 70.00 2022-06-04
TRC
I386103-10mg
3-(1H-imidazol-2-yl)oxolan-3-amine Dihydrochloride
2031269-25-5
10mg
$ 95.00 2022-06-04
TRC
I386103-50mg
3-(1H-imidazol-2-yl)oxolan-3-amine Dihydrochloride
2031269-25-5
50mg
$ 365.00 2022-06-04
Chemenu
CM444901-100mg
3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride
2031269-25-5 95%+
100mg
$564 2023-03-24
Enamine
EN300-311437-0.05g
3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride
2031269-25-5 95%
0.05g
$338.0 2023-02-25
Enamine
EN300-311437-0.1g
3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride
2031269-25-5 95%
0.1g
$505.0 2023-02-25
Enamine
EN300-311437-0.25g
3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride
2031269-25-5 95%
0.25g
$721.0 2023-02-25
Enamine
EN300-311437-0.5g
3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride
2031269-25-5 95%
0.5g
$1136.0 2023-02-25
Enamine
EN300-311437-1.0g
3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride
2031269-25-5 95%
1g
$0.0 2023-06-07
Enamine
EN300-311437-2.5g
3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride
2031269-25-5 95%
2.5g
$2856.0 2023-02-25

Additional information on 3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride

3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride (CAS No. 2031269-25-5): An Emerging Compound in Medicinal Chemistry

3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride (CAS No. 2031269-25-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as imidazolyl oxolanamine dihydrochloride, belongs to the class of imidazole derivatives and has been the subject of extensive research in recent years.

The chemical structure of 3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride features a five-membered imidazole ring attached to an oxolane (tetrahydrofuran) backbone, with an amine group at the 3-position. The presence of the imidazole ring, known for its biological activity, and the oxolane backbone, which provides structural flexibility, makes this compound a promising candidate for various pharmacological studies.

Recent studies have highlighted the potential of 3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride in modulating various biological pathways. One of the key areas of interest is its activity as a ligand for G protein-coupled receptors (GPCRs), which are important targets for drug development. GPCRs play crucial roles in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of 3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride to interact with these receptors suggests its potential as a therapeutic agent for conditions such as neurological disorders, cardiovascular diseases, and inflammatory conditions.

In addition to its receptor-binding properties, 3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride has shown promising results in preclinical studies for its antimicrobial and antifungal activities. The imidazole moiety is well-known for its broad-spectrum antimicrobial properties, and the unique structure of this compound enhances its efficacy against various pathogens. This makes it a valuable candidate for developing new antimicrobial agents to combat drug-resistant infections.

The pharmacokinetic properties of 3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride have also been investigated. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for a compound to be considered for further clinical development. Its high bioavailability and low toxicity make it a suitable candidate for oral administration.

In terms of synthesis, 3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride can be prepared through a multi-step process involving the reaction of an appropriate oxolane derivative with an imidazole precursor. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production. This is crucial for ensuring that sufficient quantities of the compound are available for further research and potential commercialization.

The safety profile of 3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride has been evaluated through various in vitro and in vivo assays. Toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential use in clinical settings and pave the way for further clinical trials.

In conclusion, 3-(1H-imidazol-2-yl)oxolan-3-amine dihydrochloride (CAS No. 2031269-25-5) represents a promising compound in the field of medicinal chemistry. Its unique structural features, combined with its potential therapeutic applications, make it an exciting area of research. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in treating various diseases and conditions.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent